Cas no 58885-30-6 (Benzenesulfonamide, N-(5-aminopentyl)-)

• Product Name: Benzenesulfonamide, N-(5-aminopentyl)-
• CAS No: 58885-30-6
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 340532
• PubChem ID: 14196771
• Update Time: 2025-11-06

Benzenesulfonamide, N-(5-aminopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(5-aminopentyl)-
• N-(5-aminopentyl)benzenesulfonamide
• A1-05292
• MS-21537
• 58885-30-6
• DTXSID60557227
• AKOS013741664
• SCHEMBL11623917

• Inchi： 1S/C11H18N2O2S/c12-9-5-2-6-10-13-16(14,15)11-7-3-1-4-8-11/h1,3-4,7-8,13H,2,5-6,9-10,12H2
• InChI Key： SZIRVKYLVAFWKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCCCN)(=O)=O

Computed Properties

• Exact Mass: 242.10904
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19

Additional information on Benzenesulfonamide, N-(5-aminopentyl)-

Benzenesulfonamide, N-(5-aminopentyl)- (CAS No. 58885-30-6): A Comprehensive Overview

Benzenesulfonamide, N-(5-aminopentyl)-, identified by its CAS number 58885-30-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfonamide derivative has garnered attention due to its versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's unique structural features, combining a benzene ring with a sulfonamide group and a pentylamine moiety, make it a valuable scaffold for designing molecules with enhanced pharmacological properties.

The sulfonamide functional group is well-known for its role in drug design, often contributing to the binding affinity and specificity of bioactive molecules. In particular, Benzenesulfonamide, N-(5-aminopentyl)- exhibits promising characteristics that make it suitable for various pharmacological applications. The presence of the pentylamine side chain introduces a degree of flexibility and lipophilicity, which can be crucial for optimizing drug delivery and bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Benzenesulfonamide, N-(5-aminopentyl)- and biological targets. These studies have highlighted its potential as an intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways and inflammatory responses. For instance, research has demonstrated its efficacy in modulating the activity of enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs), which are implicated in conditions ranging from osteoporosis to cancer.

The compound's structural motif also makes it a candidate for further derivatization, allowing chemists to explore its potential in creating libraries of diverse analogs. This approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The ability to modify both the sulfonamide core and the pentylamine side chain provides a rich chemical space for exploration.

In the context of medicinal chemistry, Benzenesulfonamide, N-(5-aminopentyl)- has been investigated for its potential role in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a possible avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The benzene ring's aromaticity enhances binding interactions with these targets, while the sulfonamide group contributes to metabolic stability.

The synthesis of Benzenesulfonamide, N-(5-aminopentyl)- involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the functionalization of benzenesulfonyl chloride to introduce the sulfonamide group, followed by nucleophilic substitution with 5-aminopentanol to incorporate the pentylamine moiety. This synthetic route highlights the compound's accessibility and underscores its utility as a building block in organic synthesis.

The pharmaceutical industry has increasingly recognized the importance of sulfonamide derivatives due to their broad spectrum of biological activities. Benzenesulfonamide, N-(5-aminopentyl)-, with its unique structural features, exemplifies this trend. Its potential applications extend beyond traditional therapeutic areas into emerging fields such as immunomodulation and anti-viral therapy. The compound's ability to modulate various biological pathways makes it a compelling candidate for further investigation.

In conclusion, Benzenesulfonamide, N-(5-aminopentyl)- (CAS No. 58885-30-6) represents a significant advancement in pharmaceutical chemistry. Its structural versatility and demonstrated biological activity position it as a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in addressing complex medical challenges.